Cas no 78686-81-4 (methyl 5,6-dibromonicotinate)

Methyl 5,6-dibromonicotinate is a brominated nicotinate ester widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of two bromine substituents, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. The methyl ester group enhances solubility in common organic solvents, facilitating further derivatization. This compound is particularly valuable in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs), where precise bromination is required. Its stability under standard storage conditions and well-documented reactivity profile make it a reliable choice for synthetic applications.

methyl 5,6-dibromonicotinate structure

Product Name:methyl 5,6-dibromonicotinate

CAS No:78686-81-4

MF:C₇H₅Br₂NO₂

MW:294.928100347519

MDL:MFCD14698021

CID:2147482

PubChem ID:12677292

Update Time:2025-05-27

methyl 5,6-dibromonicotinate Chemical and Physical Properties

Names and Identifiers

- methyl 5,6-dibromonicotinate
- methyl 5,6-dibromopyridine-3-carboxylate
- AT24221
- SCHEMBL1505593
- DB-320021
- MFCD14698021
- DTXSID20506559
- MREUKHWWRWXJLN-UHFFFAOYSA-N
- 78686-81-4
- AKOS015892063
- MDL： MFCD14698021
- Inchi： 1S/C7H5Br2NO2/c1-12-7(11)4-2-5(8)6(9)10-3-4/h2-3H,1H3
- InChI Key： MREUKHWWRWXJLN-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(C(=O)OC)=C1)Br

Computed Properties

Exact Mass: 294.86665g/mol
Monoisotopic Mass: 292.86870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2Å²

methyl 5,6-dibromonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D397404-5g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	5g	$600	2023-09-01
eNovation Chemicals LLC	D397404-25g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	25g	$1500	2023-09-01
eNovation Chemicals LLC	D397404-100g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	100g	$2800	2023-09-01
abcr	AB601551-1g	Methyl 5,6-dibromonicotinate; .	78686-81-4		1g	€98.30	2025-04-16
abcr	AB601551-5g	Methyl 5,6-dibromonicotinate; .	78686-81-4		5g	€183.20	2025-04-16
abcr	AB601551-25g	Methyl 5,6-dibromonicotinate; .	78686-81-4		25g	€479.90	2025-04-16
Ambeed	A838682-1g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	1g	$28.0	2025-04-16
Ambeed	A838682-5g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	5g	$88.0	2025-04-16
Ambeed	A838682-25g	Methyl 5,6-dibromonicotinate	78686-81-4	97%	25g	$307.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610638-5g	Methyl 5,6-dibromonicotinate	78686-81-4	98%	5g	￥7025.00	2024-07-28